Cas no 18696-26-9 (Sinapine)

Sinapine structure
Sinapine structure
Product Name:Sinapine
CAS No:18696-26-9
MF:C16H24NO5
MW:310.365465164185
CID:168010
Update Time:2025-04-19

Sinapine Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,2-[[3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]oxy]-N,N,N-trimethyl-
    • 2-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxyethyl-trimethylazanium
    • SINAPINE
    • O-sinapoylcholine
    • sinapic acid choline ester
    • Sinapine bisulphate
    • Sinapoylcholine
    • 2-[[3-(4-Hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]oxy]-N,N,N-trimethylethanaminium
    • 2-[[3-(4-Hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]oxy]-N,N,N-trimethylethanaminium
    • Ethanaminium, 2-((3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl)o xy)-N,N,N-trimethyl-
    • 2-((3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl)o xy)-N,N,N-trimethyl-2-[[3-(4-Hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl]oxy]-N,N,N-trimethylethanaminium
    • [2-(3,5-Dimethoxy-4-hydroxycinnamoyloxy)ethyl]trimethylaminium
    • 2-[3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyloxy]ethyl-trimethylazanium
    • CID 89287
    • 4-Hydroxy-3,5-dimethoxycinnamate choline
    • 09211A0HHL
    • sinapine bisulfate
    • Ethanaminium, 2-((3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl)oxy)-N,N,N-trimethyl-
    • 2-(4-hydroxy-3,5-dimethoxycinnamoyloxy)-N,N,N-trimethylethanaminium
    • 2-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyloxy]-N,N,N-trimethylethanaminium
    • sinapin
    • Sinapine cation
    • trans-Sinapine
    • Sinapine ion
    • C16H24NO5
    • Sinapine [MI]
    • trans-Sinapoylchol
    • Sinapine
    • Inchi: 1S/C16H23NO5/c1-17(2,3)8-9-22-15(18)7-6-12-10-13(20-4)16(19)14(11-12)21-5/h6-7,10-11H,8-9H2,1-5H3/p+1
    • InChI Key: HUJXHFRXWWGYQH-UHFFFAOYSA-O
    • SMILES: O(C(/C=C/C1C=C(C(=C(C=1)OC)O)OC)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 310.16500
  • Monoisotopic Mass: 310.16544787 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 65
  • Molecular Weight: 310.36

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 178 ºC
  • Solubility: 6398 mg/L @ 25 °C (est)
  • PSA: 64.99000
  • LogP: 1.67200

Sinapine Security Information

  • Storage Condition:4°C, sealed storage, away from moisture and light

Sinapine Pricemore >>

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Sinapine Production Method

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